Cas no 154136-90-0 (4-Oxazolecarboxaldehyde,2-(4-methoxyphenyl)-)

• Product Name: 4-Oxazolecarboxaldehyde,2-(4-methoxyphenyl)-
• CAS No: 154136-90-0
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD06738556
• CID: 106466
• PubChem ID: 28287577
• Update Time: 2025-05-20

4-Oxazolecarboxaldehyde,2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxaldehyde,2-(4-methoxyphenyl)-
• 2-(4-methoxyphenyl)-1,3-oxazole-4-carbaldehyde
• 2-(4-Methoxy-phenyl)-oxazole-4-carbaldehyde
• 2-(4-METHOXYPHENYL)OXAZOLE-4-CARBALDEHYDE,
• 2-(2-PYRIDINYL)-4-(TRIFLUOROMETHYL)-5-PYRIMIDINECARBOXYLIC ACID
• 2-(4-methoxyphenyl)-4-oxazolecarboxaldehyde
• 4-Oxazolecarboxaldehyde,2-(4-methoxyphenyl)
• 154136-90-0
• DTXSID10651224
• FT-0702605
• AB27375
• CS-0447247
• A809501
• 4-Oxazolecarboxaldehyde, 2-(4-methoxyphenyl)-
• 2-(4-Methoxyphenyl)oxazole-4-carbaldehyde
• DB-064019

• MDL： MFCD06738556
• Inchi： 1S/C11H9NO3/c1-14-10-4-2-8(3-5-10)11-12-9(6-13)7-15-11/h2-7H,1H3
• InChI Key： ZYLDSHNTRKBMCN-UHFFFAOYSA-N
• SMILES： O1C=C(C=O)N=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 203.05800
• Monoisotopic Mass: 203.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 1.8

Experimental Properties

• PSA: 52.33000
• LogP: 2.16270

Additional information on 4-Oxazolecarboxaldehyde,2-(4-methoxyphenyl)-

4-Oxazolecarboxaldehyde,2-(4-methoxyphenyl)-: A Comprehensive Overview

4-Oxazolecarboxaldehyde,2-(4-methoxyphenyl)- (CAS No. 154136-90-0) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an oxazole ring with a methoxyphenyl group and an aldehyde functional group. The oxazole ring is a five-membered heterocyclic compound containing one oxygen and one nitrogen atom, while the 4-methoxyphenyl group introduces electron-donating methoxy functionality, enhancing the compound's reactivity and biological activity.

Recent studies have highlighted the potential of 4-Oxazolecarboxaldehyde,2-(4-methoxyphenyl)- in various applications, particularly in drug discovery and chemical synthesis. Its structure makes it a versatile building block for constructing bioactive molecules. Researchers have explored its role as a precursor in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals due to their ability to mimic natural products and interact with biological targets.

The synthesis of 4-Oxazolecarboxaldehyde,2-(4-methoxyphenyl)- involves a multi-step process that typically begins with the preparation of the oxazole ring. One common approach is the cyclization of an appropriate aldehyde and an amine derivative under acidic conditions. The introduction of the 4-methoxyphenyl group is achieved through nucleophilic substitution or coupling reactions, depending on the specific starting materials used. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for research purposes.

One of the most promising applications of 4-Oxazolecarboxaldehyde,2-(4-methoxyphenyl)- lies in its ability to act as a chiral auxiliary in asymmetric synthesis. This property has been leveraged in the development of enantioselective catalysts for industrial processes. Additionally, its reactivity as an aldehyde has been exploited in the formation of imine bonds, which are critical in peptide synthesis and medicinal chemistry.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of 4-Oxazolecarboxaldehyde,2-(4-methoxyphenyl)-. Quantum mechanical calculations have revealed that the compound exhibits significant conjugation effects due to its aromatic rings and heteroatoms, which influence its electronic distribution and reactivity. These findings have been instrumental in designing more efficient synthetic pathways and predicting biological activity.

In terms of biological activity, 4-Oxazolecarboxaldehyde,2-(4-methoxyphenyl)- has shown potential as an anti-inflammatory agent. Preclinical studies indicate that it can inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its ability to modulate cellular signaling pathways makes it a candidate for targeting chronic inflammatory diseases such as arthritis and cardiovascular disorders.

The toxicity profile of 4-Oxazolecarboxaldehyde,2-(4-methoxyphenyl)- has also been evaluated in recent studies. Acute toxicity tests suggest that it has a relatively low toxicity profile when administered at therapeutic doses. However, chronic exposure studies are still underway to fully understand its long-term effects on cellular systems.

In conclusion, 4-Oxazolecarboxaldehyde,2-(4-methoxyphenyl)- (CAS No. 154136-90-0) is a compound with diverse applications in organic synthesis and pharmacology. Its unique structure and reactivity make it a valuable tool for researchers in developing novel bioactive molecules. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing drug discovery and chemical innovation.